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Compound of Interest

Compound Name: JNJ-7925476 hydrochloride

Cat. No.: B1673075 Get Quote

Absence of a specific Safety Data Sheet (SDS) for JNJ-7925476 hydrochloride necessitates

a cautious approach to its disposal, adhering to general principles of laboratory safety and

hazardous waste management. Researchers, scientists, and drug development professionals

must handle this novel triple reuptake inhibitor with the assumption that it is a hazardous

substance and follow all applicable local, state, and federal regulations for chemical waste

disposal.

JNJ-7925476 is a triple reuptake inhibitor, a class of compounds that affects neurotransmitter

levels in the brain.[1][2][3] Its structure is based on a pyrroloisoquinoline core.[2][4][5] Due to its

pharmacological activity and the absence of specific disposal directives, a conservative and

compliant disposal strategy is paramount.

Step-by-Step Disposal Protocol
The following procedures are based on established guidelines for the disposal of laboratory

chemical waste and should be implemented in the absence of specific instructions from the

manufacturer.[6][7][8][9][10][11][12]

1. Waste Identification and Segregation:

Categorization: Treat all waste containing JNJ-7925476 hydrochloride, including pure

compound, solutions, contaminated labware (e.g., vials, pipette tips, gloves), and

experimental residues, as hazardous chemical waste.
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Segregation: Do not mix JNJ-7925476 hydrochloride waste with other waste streams.

Keep it separate from non-hazardous trash, sharps, and biological waste. Incompatible

chemicals should never be stored together.[7]

2. Waste Collection and Containerization:

Containers: Use only designated, compatible, and properly sealed hazardous waste

containers. These containers should be made of materials that will not react with the

chemical, typically glass or high-density polyethylene.[7] The original container may be used

if it is in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "JNJ-7925476 hydrochloride." Do not use abbreviations.[7] The label should also

include the date of accumulation and the name of the generating researcher or lab.

3. Storage of Chemical Waste:

Location: Store waste containers in a designated, well-ventilated, and secure area, such as a

satellite accumulation area or a main hazardous waste storage facility. Do not store

hazardous waste in fume hoods where reactions are being conducted.[7]

Secondary Containment: Place waste containers in secondary containment trays to prevent

the spread of material in case of a leak or spill.

Flammability: Flammable waste should be stored in a flame-proof cabinet.[7]

4. Disposal Procedure:

Arrangement for Pickup: Coordinate with your institution's Environmental Health and Safety

(EH&S) department for the collection and disposal of the hazardous waste. EH&S is

responsible for ensuring that the waste is transported and disposed of in a safe and legal

manner.[9]

Documentation: Maintain a log of all hazardous waste generated, including the chemical

name, quantity, and date of disposal.

5. Handling Spills and Decontamination:
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Spill Response: In the event of a spill, follow your laboratory's established spill response

protocol. This typically involves alerting personnel, containing the spill with absorbent

materials, and decontaminating the area.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

JNJ-7925476 hydrochloride using an appropriate solvent or cleaning agent, as determined

by your laboratory's safety protocols. Dispose of all materials used for decontamination as

hazardous waste.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste. After thorough rinsing and removal or

defacing of the original label, the container may be disposed of as regular laboratory glass or

plastic waste, in accordance with institutional policies.[9][12]

Quantitative Data Summary
As no specific Safety Data Sheet was identified for JNJ-7925476 hydrochloride, quantitative

data regarding its physical and chemical properties for disposal purposes (e.g., flashpoint, pH

of solutions) are not available. In the absence of this data, it is crucial to handle the compound

with the utmost caution.

Property Value Source

Chemical Formula C₂₀H₁₉N · HCl Wikipedia

Molar Mass 309.83 g/mol Wikipedia

Physical Form Solid (assumed)
General knowledge of

hydrochloride salts

Solubility Not specified -

Flash Point Not specified -

Toxicity Data Not specified -

Experimental Protocols
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Detailed experimental protocols for the synthesis or use of JNJ-7925476 hydrochloride are

not publicly available. Researchers using this compound should develop a comprehensive

experimental plan that includes safety precautions and waste disposal procedures before

beginning any work.

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of JNJ-7925476
hydrochloride waste in a laboratory setting.
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Caption: General workflow for the disposal of JNJ-7925476 hydrochloride waste.

This guidance is intended to provide a framework for the safe and compliant disposal of JNJ-
7925476 hydrochloride in the absence of a specific SDS. Always consult with your institution's

Environmental Health and Safety department for specific requirements and procedures. By

prioritizing safety and adhering to established protocols, researchers can minimize risks to

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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